N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C19H19N3O4S2/c1-13-4-9-17(26-13)16-12-27-19(20-16)21-18(23)14-5-7-15(8-6-14)28(24,25)22-10-2-3-11-22/h4-9,12H,2-3,10-11H2,1H3,(H,20,21,23)
• InChI Key: XXKFOQJFVWNEKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

N-(4-(5-methylfuran-2-yl)thiazol-2-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a chemical compound that has recently gained attention in scientific research. It is a thiazole-based compound that has shown potential in various applications due to its unique chemical structure.

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of compounds with thiazole and related heterocyclic structures. For example, Patel and Patel (2015) described the synthesis of heterocyclic compounds featuring thiazole and benzamide derivatives, highlighting the importance of these structures in medicinal chemistry due to their antibacterial and antifungal activities. Similar research by Narayana et al. (2004) focused on the synthesis of thiazole-benzamide derivatives as potential antifungal agents, emphasizing the role of these compounds in addressing microbial resistance.

Biological Activities

Research on compounds with thiazole and benzamide moieties has demonstrated various biological activities. Grimwood et al. (2011) explored the κ-opioid receptor antagonistic properties of a related compound, showcasing its potential for treating depression and addiction disorders. This highlights the diverse pharmacological targets and therapeutic possibilities of compounds with these structural elements. Additionally, studies by Ravinaik et al. (2021) on N-(thiazol-2-yl)benzamide derivatives revealed their anticancer activities against multiple cancer cell lines, suggesting these structures' potential in oncology.

Supramolecular Applications

Yadav and Ballabh (2020) investigated N-(thiazol-2-yl) benzamide derivatives as supramolecular gelators, focusing on the role of methyl functionality and S⋯O interaction in gelation behavior. This research underscores the potential of such compounds in materials science, particularly in the design of novel gelation materials with specific properties.

Antimicrobial and Anti-inflammatory Applications

Compounds with thiazole and benzamide structures have been studied for their antimicrobial and anti-inflammatory activities. Bikobo et al. (2017) synthesized thiazole-derivative compounds demonstrating significant antimicrobial effects, suggesting these compounds' potential in developing new antibacterial and antifungal therapies. Similarly, Lynch et al. (2006) reported on nonsteroidal anti-inflammatory drugs based on thiazole and thiazoline, highlighting the therapeutic potential of these compounds in managing inflammation and related disorders.

• (G. K. Patel & H. S. Patel, 2015)
• (S. Grimwood et al., 2011)
• (B. Narayana et al., 2004)
• (B. Ravinaik et al., 2021)
• (P. Yadav & Amar Ballabh, 2020)
• (D. Bikobo et al., 2017)
• (D. Lynch et al., 2006)